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Compound of Interest

Compound Name: Ellagic acid arabinoside

CAS No.: 302-72-7

Cat. No.: B559559

Get Quote

Ellagic acid (EA) is a well-documented polyphenolic compound, arising from the hydrolysis of

ellagitannins, and is lauded for its potent antioxidant and therapeutic properties.[1][2][3] In

nature, however, ellagic acid is frequently found not in its free form but as a conjugate, most

commonly as a glycoside.[2][4] Ellagic acid arabinoside is one such derivative, where an

arabinose sugar moiety is attached to the core ellagic acid structure via a glycosidic bond. This

glycosylation significantly alters its physical properties, such as solubility and polarity, which in

turn influences its bioavailability and metabolic fate.[2] Understanding the distinct physical and

chemical characteristics of ellagic acid arabinoside is therefore paramount for researchers

aiming to isolate, characterize, and harness its full therapeutic potential. This guide provides a

comprehensive technical overview of its structure, properties, and the experimental

methodologies essential for its study.

Chemical Identity and Molecular Structure
Ellagic acid arabinoside is chemically a phenolic glycoside.[5] The core is the rigid, planar

structure of ellagic acid, a dilactone of hexahydroxydiphenic acid, to which an arabinose (a

pentose sugar) is linked.[1][2]
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Molecular Formula: C₁₉H₁₄O₁₂[6]

Molecular Weight: 434.3 g/mol [6]

IUPAC Name: 6,7,14-trihydroxy-13-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxy-2,9-

dioxatetracyclo[6.6.2.0⁴,¹⁶.0¹¹,¹⁵]hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione[6]

Common Synonyms: Ellagate arabinoside, Ellagic acid 4-O-alpha-L-arabinopyranoside[6]

The structure is characterized by two lactone rings and multiple phenolic hydroxyl groups on

the aglycone portion, which are primary determinants of its chemical reactivity, particularly its

antioxidant capacity. The arabinose moiety imparts increased polarity compared to the free

aglycone.

Caption: Logical relationship of Ellagic Acid Arabinoside components.

Physicochemical Properties
The physicochemical properties of a compound are critical determinants of its behavior in

biological systems and analytical procedures. The addition of the arabinose sugar makes the

molecule more water-soluble than its aglycone, ellagic acid, which is known for its poor

solubility.[7][8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ellagic-acid-arabinoside
https://pubchem.ncbi.nlm.nih.gov/compound/Ellagic-acid-arabinoside
https://pubchem.ncbi.nlm.nih.gov/compound/Ellagic-acid-arabinoside
https://pubchem.ncbi.nlm.nih.gov/compound/Ellagic-acid-arabinoside
https://www.benchchem.com/product/b559559/docs?utm_src=pdf-body#introduction-situating-ellagic-acid-arabinoside-in-phytochemistry
https://pmc.ncbi.nlm.nih.gov/articles/PMC7465258/
https://www.mdpi.com/1996-1944/15/8/2836
https://encyclopedia.pub/entry/936
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559559?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₉H₁₄O₁₂ PubChem[6]

Average Molecular Weight 434.309 g/mol FooDB[10]

Monoisotopic Molecular

Weight
434.048525891 Da PubChem[6]

pKa (Strongest Acidic) 5.83 FooDB (Predicted)[10]

logP 0.77 FooDB (Predicted)[10]

Water Solubility 3.4 g/L FooDB (Predicted)[10]

Polar Surface Area 192.44 Å² FooDB (Predicted)[10]

Hydrogen Bond Donors 6 FooDB (Predicted)[10]

Hydrogen Bond Acceptors 10 FooDB (Predicted)[10]

Appearance

Typically a solid powder,

ranging from off-white to light

brown.

General Knowledge

The predicted pKa of 5.83 indicates that the phenolic hydroxyl groups are weakly acidic.[10]

This is a crucial feature, as their ability to deprotonate under physiological conditions is linked

to their antioxidant mechanism. The positive logP value, despite the sugar moiety, suggests a

balance between hydrophilic and lipophilic character, which can influence membrane

permeability.

Chemical Reactivity and Stability
Antioxidant Activity
The primary chemical attribute of interest for ellagic acid and its derivatives is their antioxidant

activity.[1] This activity stems from the ability of the phenolic hydroxyl groups to donate a

hydrogen atom (or an electron followed by a proton) to neutralize reactive oxygen species

(ROS) and other free radicals. This process interrupts the damaging chain reactions of

oxidation.
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The presence of four hydroxyl groups and two lactone groups on the ellagic acid core makes it

a powerful free radical scavenger. The glycosidic linkage to arabinose does not diminish this

intrinsic capability, and in some cases, glycosylation can enhance stability and solubility,

indirectly contributing to overall antioxidant efficacy in aqueous systems.
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Caption: Mechanism of free radical scavenging by Ellagic Acid Arabinoside.

Hydrolysis
The O-glycosidic bond linking arabinose to ellagic acid is susceptible to hydrolysis. This

reaction, which cleaves the bond to yield free ellagic acid and arabinose, is of profound

biological and analytical importance.

Acid Hydrolysis: Treatment with acid (e.g., HCl) at elevated temperatures is a standard

laboratory procedure to release the aglycone from its glycoside.[11] This is often a required

step for the quantification of total ellagic acid content in a sample, as the free acid is more

easily measured by techniques like HPLC.[12]

Enzymatic Hydrolysis: In biological systems, enzymes such as β-glucosidases can catalyze

this hydrolysis.[11] This enzymatic cleavage occurs in the gastrointestinal tract, releasing
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ellagic acid from dietary ellagitannins and glycosides, which is a critical step for its

absorption and subsequent metabolism by gut microbiota.[2][13]

Stability
Like many polyphenols, ellagic acid arabinoside's stability is influenced by pH, temperature,

and light. It is relatively stable under acidic to neutral conditions. However, in basic solutions

(high pH), the phenolate ions are prone to oxidation, which can lead to degradation and a loss

of biological activity.[7] Thermal processing, such as that used in making jams from berries, can

cause the release of free ellagic acid from its glycosides and from larger ellagitannins.[14][15]

Spectroscopic Profile for Characterization
unambiguous identification of ellagic acid arabinoside requires a combination of

spectroscopic techniques.

UV-Visible Spectroscopy: Ellagic acid and its derivatives exhibit characteristic UV absorption

spectra due to their conjugated aromatic system. This property is routinely used for detection

in HPLC analysis. The typical spectrum shows major absorption maxima, which are essential

for preliminary identification and quantification.[16]

Mass Spectrometry (MS): ESI-MS (Electrospray Ionization Mass Spectrometry) is a powerful

tool for structural confirmation. In negative ion mode, ellagic acid arabinoside will show a

pseudomolecular ion [M-H]⁻ at m/z 433. The most significant fragmentation observed in

tandem MS (MS/MS) is the neutral loss of the arabinose moiety (132 Da), resulting in a

prominent fragment ion at m/z 301, corresponding to the deprotonated ellagic acid aglycone.

[17][18]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide definitive

structural elucidation. While a specific spectrum for the arabinoside is not readily available in

the initial search results, the expected spectrum would show characteristic signals for the

aromatic protons of the ellagic acid core and distinct signals in the sugar region (typically

3.0-5.5 ppm in ¹H NMR) corresponding to the arabinose protons.[8] The anomeric proton

signal is particularly diagnostic for confirming the glycosidic linkage.

Experimental Methodologies
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Protocol: Extraction and Isolation from Plant Material
The choice of extraction protocol is critical for obtaining a high yield and purity of ellagic acid
arabinoside. The causality behind this multi-step process is the sequential separation of

compounds based on their polarity.

Objective: To isolate a fraction enriched with ellagic acid arabinoside from a plant source

(e.g., raspberry, strawberry, Combretum species).[15][19]

Methodology:

Sample Preparation:

Lyophilize (freeze-dry) or oven-dry the plant material at a low temperature (e.g., 40-50 °C)

to remove water and halt enzymatic degradation.

Grind the dried material into a fine powder to maximize the surface area for solvent

extraction.

Solvent Extraction:

Extract the powder with an appropriate solvent. Methanol or ethanol are commonly used

as they can efficiently extract a wide range of polyphenols, including glycosides.[12]

Perform the extraction using sonication or reflux extraction to enhance efficiency.[11]

Filter the extract and evaporate the solvent under reduced pressure (e.g., using a rotary

evaporator) to yield a crude extract.

Fractionation and Purification:

Dissolve the crude extract in a minimal amount of the initial mobile phase.

Subject the extract to column chromatography. A common choice is a C18 solid-phase

extraction (SPE) cartridge or a Sephadex LH-20 column.[12]

Elute the column with a solvent gradient of increasing polarity (e.g., water to methanol).

This separates compounds based on their affinity for the stationary phase. Ellagic acid
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arabinoside, being more polar than free ellagic acid, will elute accordingly.

Collect fractions and monitor them using Thin Layer Chromatography (TLC) or HPLC-UV

to identify those containing the target compound.

Final Purification:

Pool the enriched fractions and, if necessary, perform a final purification step using

preparative HPLC to obtain the compound with high purity.

Validation:

Confirm the identity and purity of the isolated compound using the spectroscopic methods

outlined in Section 4.0 (MS, NMR).
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Drying & Grinding
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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